Heptanol

Specification

• Description: 1-heptanol is an alkyl alcohol that is heptane in which a hydrogen of one of the methyl groups is substituted by a hydroxy group. It has been isolated from Capillipedium parviflorum. It has a role as a plant metabolite, a fragrance and a flavouring agent. It is a primary alcohol, an alkyl alcohol and a volatile organic compound. It derives from a hydride of a heptane.; N-Heptanol, also known as heptyl alcohol or enanthic alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, N-heptanol is considered to be a fatty alcohol lipid molecule. N-Heptanol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-Heptanol has been detected in multiple biofluids, such as feces and urine. Within the cell, N-heptanol is primarily located in the cytoplasm. N-Heptanol exists in all eukaryotes, ranging from yeast to humans. N-Heptanol is a sweet, chemical, and coconut tasting compound that can be found in a number of food items such as fruits, corn, potato, and wild celery. This makes N-heptanol a potential biomarker for the consumption of these food products.; Watery colorless liquid with a weak alcohol odor. Floats on water. (USCG, 1999)
• CAS No.: 111-70-6
• Molecular Formula: C7H16O; CH3(CH2)6OH; C7H16O
• Molecular Weight: 116.2 g/mol
• IUPAC Name: heptan-1-ol
• Standard InChI: InChI=1S/C7H16O/c1-2-3-4-5-6-7-8/h8H,2-7H2,1H3
• Standard InChI Key: BBMCTIGTTCKYKF-UHFFFAOYSA-N
• SMILES: CCCCCCCO
• Canonical SMILES: CCCCCCCO
• Boiling Point: 349 °F at 760 mm Hg (USCG, 1999); 176.4 °C; 175.8 °C at 760 mm Hg; 175 °C
• Colorform: Colorless liquid
• Flash Point: 170 °F (USCG, 1999); 71 °C; 70 °C c.c.
• Melting Point: -29 °F (USCG, 1999); -34.0 °C; Fp -34.1 °; -34.6 °C; -34.1°C; -34 °C